Cas no 22202-42-2 (1,2-di-(9Z-octadecenoyl)glycerol)

• Product Name: 1,2-di-(9Z-octadecenoyl)glycerol
• CAS No: 22202-42-2
• MF: C₃₉H₇₂O₅
• MW: 620.985993385315
• CID: 2030676
• PubChem ID: 97041703
• Update Time: 2025-04-21

1,2-di-(9Z-octadecenoyl)glycerol Chemical and Physical Properties

Names and Identifiers

• 1,2-di-(9Z-octadecenoyl)glycerol
• 1,2-dioleoyl glycerol ester
• 1,2-Dioleoyl-rac-glycerol
• 3-hydroxy-1,2-propanediyl dioleate
• 9-Octadecenoic acid (Z)-, 1-(hydroxymethyl)-1,2-ethanediyl ester
• cis-1,2-dioleoyl-rac-glycerol
• glycerol dioleate
• DTXSID20274302
• Elaidin, 1,a2-adi-a, L-
• 22202-42-2

• Inchi： 1S/C39H72O5/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-38(41)43-36-37(35-40)44-39(42)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h17-20,37,40H,3-16,21-36H2,1-2H3/b19-17+,20-18+/t37-/m1/s1
• InChI Key： AFSHUZFNMVJNKX-QTPQSBHWSA-N
• SMILES： O([C@H](CO)COC(CCCCCCC/C=C/CCCCCCCC)=O)C(CCCCCCC/C=C/CCCCCCCC)=O

Computed Properties

• Exact Mass: 620.53797539g/mol
• Monoisotopic Mass: 620.53797539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 44
• Rotatable Bond Count: 36
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.3
• Topological Polar Surface Area: 72.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Diradylglycerols Diacylglycerols